3-amino-N-(2,5-dimethylphenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(2,5-dimethylphenyl)-6-thiophen-2-yl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C21H16F3N3OS2/c1-10-5-6-11(2)13(8-10)26-19(28)18-17(25)16-12(21(22,23)24)9-14(27-20(16)30-18)15-4-3-7-29-15/h3-9H,25H2,1-2H3,(H,26,28)
• InChI Key: IAYUIBOLERIQCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(C3=C(S2)N=C(C=C3C(F)(F)F)C4=CC=CS4)N
• Molecular Formula: C21H16F3N3OS2
• Molecular Weight: 447.5 g/mol
• CAS No.: 879863-87-3

Description

3-amino-N-(2,5-dimethylphenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C21H16F3N3OS2 and its molecular weight is 447.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds related to 3-amino-N-(2,5-dimethylphenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide have been synthesized for their potential antimicrobial activities. The study by Gad-Elkareem et al. (2011) illustrates the synthesis of thieno[2,3-b]pyridine derivatives and their screening for in vitro antimicrobial activities. These compounds showed promise in combating microbial infections, highlighting their potential in developing new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Antiproliferative Activity

The exploration of 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines in the context of antiproliferative activity against the phospholipase C enzyme was conducted by van Rensburg et al. (2017). Their research focused on understanding the structure-activity relationships by modifying key functional groups, which helped identify compounds with enhanced activity. This work provides insight into the therapeutic potential of these compounds in cancer treatment (van Rensburg, Leung, Haverkate, Eurtivong, Pilkington, Reynisson, & Barker, 2017).

Synthetic Approaches and Derivative Formation

El-Meligie et al. (2020) discussed new synthetic approaches for creating thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives starting from 3-amino-4-cyano-2-thiophenecarboxamides. These synthons were used to prepare various compounds, showcasing the chemical versatility and potential for creating diverse molecular structures with potential biological applications (El-Meligie, Khalil, El-Nassan, & Ibraheem, 2020).

Dyeing Polyester Fibers and Biological Activities

A study by Khalifa et al. (2015) synthesized heterocyclic aryl monoazo organic compounds, including derivatives of this compound, for dyeing polyester fibers. These compounds exhibited antioxidant, antitumor, and antimicrobial activities, indicating their multifunctional applications ranging from textile manufacturing to potential therapeutic uses (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).